BENGHE Methodological & Application

Check Availability & Pricing

Application Note and Protocol for the Titrimetric
Determination of Sodium Permanganate
Concentration

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Sodium permanganate

Cat. No.: B155533

For Researchers, Scientists, and Drug Development Professionals

Introduction

Permanganometry is a robust and widely utilized titrimetric method in quantitative chemical
analysis, relying on the strong oxidizing properties of the permanganate ion (MnOa~). This
application note provides a detailed protocol for the determination of the precise concentration
of a sodium permanganate (NaMnOa) solution by standardizing it against a primary standard,
sodium oxalate (Na2C204). The intense purple color of the permanganate ion serves as a self-
indicator, making this a straightforward and cost-effective analytical technique.[1] Accurate
determination of permanganate concentration is critical in various applications, including the
assay of pharmaceuticals, environmental analysis, and in process quality control during drug
development.

Principle

The standardization of sodium permanganate solution is a redox titration based on the
oxidation of sodium oxalate by sodium permanganate in an acidic medium. Sulfuric acid is
typically used to provide the necessary acidic environment.[1][2] In this reaction, the
permanganate ion (MnOa4™) is reduced to the colorless manganese(ll) ion (Mn2*), while the
oxalate ion (C20427) is oxidized to carbon dioxide (CO2).[3]
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The overall balanced chemical equation for the reaction is:
2NaMnOa + 5NazC204 + 8H2S04 - 2MnSOa4 + 10CO2 + 8H20 + 6NazS0a4

The stoichiometry of this reaction shows that 2 moles of sodium permanganate react with 5
moles of sodium oxalate.[3] The endpoint of the titration is reached when all the oxalate has
been consumed, and the first slight excess of the intensely colored permanganate solution
imparts a persistent faint pink color to the solution.[4][5]

Experimental Protocols
Materials and Reagents @@

Reagent/Material Grade

Sodium Permanganate (NaMnOa) Analytical Reagent

Sodium Oxalate (Na=C204) - Primary Standard Analytical Reagent

Sulfuric Acid (H2S04), concentrated Analytical Reagent
Deionized Water High-Purity
50 mL Burette Class A

250 mL Erlenmeyer Flasks

100 mL Graduated Cylinder

Analytical Balance (x 0.0001 g)

Hot Plate and Magnetic Stirrer

Thermometer

Preparation of Solutions

3.2.1. Preparation of Approximately 0.02 M Sodium Permanganate Solution

o Weigh approximately 3.2 g of sodium permanganate (NaMnOa4). Note: The molar mass of
anhydrous NaMnOa is 141.93 g/mol , and the monohydrate is 159.94 g/mol .
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» Dissolve the weighed sodium permanganate in 1000 mL of deionized water in a clean
beaker.

o Heat the solution on a water bath for about an hour to oxidize any reducing impurities.[6]

» Allow the solution to stand for at least 48 hours in the dark to permit the precipitation of
manganese dioxide.

o Carefully filter the solution through a sintered glass funnel or glass wool to remove the
precipitate. Do not use filter paper, as it will react with the permanganate.

» Store the standardized solution in a clean, dark glass bottle to prevent decomposition.
3.2.2. Preparation of the Acidic Solution

o Carefully and slowly add 100 mL of concentrated sulfuric acid to 900 mL of deionized water
while stirring in a large beaker. This will produce a diluted sulfuric acid solution.

Standardization Procedure

o Preparation of the Primary Standard: Accurately weigh, to four decimal places,
approximately 0.25-0.30 g of dried (at 105-110 °C) primary standard sodium oxalate into a
250 mL Erlenmeyer flask.[3] Record the exact mass.

e Dissolution: Add 100 mL of deionized water and 60 mL of the prepared 1M sulfuric acid
solution to the flask to dissolve the sodium oxalate.[3]

o Heating: Gently heat the solution to between 70-80 °C.[3] It is crucial to maintain the
temperature above 60 °C throughout the titration.

« Titration: While the oxalate solution is hot, titrate with the prepared sodium permanganate
solution from the burette.

o Add the initial portions of the permanganate solution slowly, as the reaction is initially slow.
[3] The formation of Mn2* ions catalyzes the reaction, which will then proceed more
rapidly.[3]

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b155533?utm_src=pdf-body
https://en.wikipedia.org/wiki/Sodium_permanganate
https://chemcollective.org/chem/ubc/exp04/
https://chemcollective.org/chem/ubc/exp04/
https://chemcollective.org/chem/ubc/exp04/
https://www.benchchem.com/product/b155533?utm_src=pdf-body
https://chemcollective.org/chem/ubc/exp04/
https://chemcollective.org/chem/ubc/exp04/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b155533?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

o Continue to add the titrant, allowing each drop to be completely decolorized before adding
the next.

o Endpoint Determination: The endpoint is reached when a single drop of the permanganate
solution produces a faint but persistent pink color that lasts for at least 30 seconds.[3][4]

e Replicates: Repeat the titration at least two more times with fresh portions of the sodium
oxalate primary standard. The results should be concordant.

Data Presentation

The following table summarizes the data that should be collected during the standardization

process.
. . Volume of
. Mass of Initial Burette Final Burette
Trial . . NaMnOas used
Na2C20a4 (g) Reading (mL) Reading (mL)
(mL)
1 0.2512 0.10 37.40 37.30
2 0.2505 0.20 37.35 37.15
3 0.2520 0.15 37.65 37.50
Calculations

The molarity of the sodium permanganate solution can be calculated using the following
steps:

o Calculate the moles of sodium oxalate (Na2C20a):
o Moles of Na2C204 = Mass of Na2C204 (g) / Molar mass of Na2C204 (134.00 g/mol )
e Calculate the moles of sodium permanganate (NaMnOa) reacted:

o From the stoichiometry of the balanced equation, 5 moles of Na2C20a react with 2 moles
of NaMnOea.

o Moles of NaMnOa4 = (Moles of Na2C20a4) x (2 / 5)
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o Calculate the molarity of the sodium permanganate solution:
o Molarity of NaMnOa (M) = Moles of NaMnOa / Volume of NaMnOa used (L)
Example Calculation (using data from Trial 1):
e Moles of Na2C204 = 0.2512 g / 134.00 g/mol = 0.001875 mol
e Moles of NaMnOa4 = 0.001875 mol x (2 / 5) = 0.000750 mol
¢ Molarity of NaMnQOa = 0.000750 mol / 0.03730 L = 0.0201 M

The average molarity from the three trials should be calculated and reported.

Experimental Workflow
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Caption: Experimental workflow for the titrimetric determination of sodium permanganate
concentration.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b155533?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

